Cas no 74046-07-4 ((S)-Vigabatrin)

• Product Name: (S)-Vigabatrin
• CAS No: 74046-07-4
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• MDL: MFCD00274076
• CID: 572568
• PubChem ID: 24900710
• Update Time: 2025-08-04

(S)-Vigabatrin Chemical and Physical Properties

Names and Identifiers

• (S)-4-Aminohex-5-enoic acid
• (S)-Vigabatrin
• (+)-γ-Vinyl GABA
• 5-Hexenoic acid,4-amino-, (4S)-
• S(+)-4-Aminohexenoic acid
• S(+)-Γ-VIGABATRIN
• (+)-Vigabatrin
• (S)-4-Amino-5-hexenoic Acid
• (S)-vigabatrin(R)
• 4-amino-5-hexenoic acid
• 5-Hexenoic acid,4-amino-,(+)
• A-Vigabatrin
• S(+)-
• S(+)-γ-Vinyl GABA

• MDL： MFCD00274076
• Inchi： 1S/C6H11NO2/c1-2-5(7)3-4-6(8)9/h2,5H,1,3-4,7H2,(H,8,9)/t5-/m1/s1
• InChI Key： PJDFLNIOAUIZSL-RXMQYKEDSA-N
• SMILES： OC(CC[C@@H](C=C)N)=O

Computed Properties

• Exact Mass: 129.07900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4

Experimental Properties

• Solubility: H2O: >20 mg/mL
• PSA: 63.32000
• LogP: 1.06480
• Optical Activity: [α]/D +11.8°, c = 2.5 in H2O(lit.)

(S)-Vigabatrin Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R36/37/38

Additional information on (S)-Vigabatrin

Compound Introduction: CAS No 74046-07-4 and (S)-Vigabatrin

CAS No 74046-07-4 is a specific identifier for a chemical compound that has garnered significant attention in the field of pharmaceutical chemistry and neurobiology. This compound, known chemically as (S)-Vigabatrin, is a key enantiomer of vigabatrin, a drug primarily used for the treatment of infantile spasms, a severe form of epilepsy. The stereochemical configuration of (S)-Vigabatrin plays a crucial role in its pharmacological activity, making it a subject of extensive research and development.

The chemical structure of (S)-Vigabatrin consists of a pyridine ring linked to a carboxylic acid group, with a chiral center at the carbon atom adjacent to the pyridine ring. This chiral center is responsible for the compound's optical activity, with the (S) configuration being the active form. The synthesis of (S)-Vigabatrin requires precise stereocontrol to ensure high enantiomeric purity, which is critical for its therapeutic efficacy and safety profile.

In recent years, advancements in synthetic methodologies have enabled more efficient and scalable production of (S)-Vigabatrin. These improvements have not only reduced costs but also enhanced the quality of the final product. One such advancement involves the use of asymmetric catalysis, which allows for the selective synthesis of the (S) enantiomer without generating significant amounts of the inactive (R) enantiomer. This approach has been particularly valuable in pharmaceutical manufacturing, where minimizing impurities is essential.

Research into the pharmacological mechanisms of (S)-Vigabatrin has revealed that it primarily acts as a GABA transaminase inhibitor. GABA (gamma-aminobutyric acid) is the main inhibitory neurotransmitter in the central nervous system, and its dysfunction is implicated in various neurological disorders. By inhibiting GABA transaminase, (S)-Vigabatrin increases the levels of GABA in the brain, thereby modulating neuronal excitability and reducing seizure activity.

Recent clinical studies have demonstrated the efficacy of (S)-Vigabatrin in treating not only infantile spasms but also other forms of epilepsy. For instance, a study published in *Neurology* reported that (S)-Vigabatrin was effective in reducing seizure frequency by over 50% in patients with refractory epilepsy. Additionally, preliminary research suggests that (S)-Vigabatrin may have potential applications in treating other neurological conditions, such as Angelman syndrome and Rett syndrome, due to its ability to modulate GABAergic neurotransmission.

The safety profile of (S)-Vigabatrin has also been extensively evaluated through clinical trials. Common side effects include drowsiness, dizziness, and gastrointestinal discomfort. However, these side effects are generally mild and well-tolerated. More serious adverse effects are rare but may include visual field defects and liver function abnormalities. Regular monitoring of liver function and visual fields is recommended for patients receiving long-term treatment with (S)-Vigabatrin.

From a chemical biology perspective, understanding the interactions between (S)-Vigabatrin and its target enzymes has provided valuable insights into GABA metabolism and transport. Techniques such as X-ray crystallography and computational modeling have been instrumental in elucidating these interactions at an atomic level. This knowledge has not only enhanced our understanding of (S)-Vigabatrin's mechanism of action but also paved the way for the development of novel GABA-modulating agents.

The future direction of research on (S)-Vigabatrin includes exploring new synthetic routes to improve yield and purity, as well as investigating potential therapeutic applications beyond epilepsy. Additionally, studies are underway to understand how genetic variations in patients may influence their response to (S)-Vigabatrin, which could lead to more personalized treatment strategies.

In conclusion, CAS No 74046-07-4, identified as (S)-Vigabatrin, represents a significant advancement in the treatment of neurological disorders. Its unique stereochemical configuration and pharmacological properties make it a valuable therapeutic agent with broad potential applications. As research continues to uncover new insights into its mechanisms and applications, (S)-Vigabatrin is poised to remain at the forefront of neuropharmacological innovation.